Cas no 1092372-90-1 (Dichlorobis[2-(DI-I-propylphosphino)ethylamine]ruthenium(II))

• Product Name: Dichlorobis[2-(DI-I-propylphosphino)ethylamine]ruthenium(II)
• CAS No: 1092372-90-1
• MF: C₁₆H₄₀Cl₂N₂P₂Ru
• MW: 494.425724029541
• MDL: MFCD07782005
• CID: 1191214
• PubChem ID: 329763429
• Update Time: 2025-11-06

Dichlorobis[2-(DI-I-propylphosphino)ethylamine]ruthenium(II) Chemical and Physical Properties

Names and Identifiers

• Dichlorobis(2-(diisopropylphosphino)-ethylamine)ruthenium(II
• Dichlorobis(2-(diisopropylphosphino)ethylamine)ruthenium(II)
• 2-di(propan-2-yl)phosphanylethanamine
• Dichlorobis(2-(diisopropylphosphino)-ethylamine)ruthenium(II)
• DICHLOROBIS[2-(DI-I-PROPYLPHOSPHINO)ETHYLAMINE]RUTHENIUM(II)
• dichlororuthenium
• RuCl2(iPr2CH2CH2NH2)2
• trans-RuCl2((i-Pr)2P(CH2)2NH2)2
• Dichlorobis[2-(di-i-propylphosphino)ethylamine]ruthenium (II)
• SC10245
• 2-[Di(propan-2-yl)phosphanyl]ethan-1-amine--dichlororuthenium (2/1)
• DICHLOROBIS(2-(DIISOPROPYLPHOSPHINO)-ETHYLAMINE)RUTHENIUM(II);DICHLOROBIS[2-(DI-I-PROPYLPHOSPHINO)ETHYLAMINE]RUTHENIUM(II)
• Dichlorobis[2-(DI-I-propylphosphino)ethylamine]ruthenium(II)

• MDL： MFCD07782005
• Inchi： 1S/2C8H20NP.2ClH.Ru/c2*1-7(2)10(6-5-9)8(3)4;;;/h2*7-8H,5-6,9H2,1-4H3;2*1H;/q;;;;+2/p-2
• InChI Key： HINVYXXIKGEKJI-UHFFFAOYSA-L
• SMILES： [Ru](Cl)Cl.P(CCN)(C(C)C)C(C)C.P(CCN)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 494.10900
• Monoisotopic Mass: 494.108719 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 76.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 494.4
• Topological Polar Surface Area: 52

Experimental Properties

• Melting Point: 154-157 °C
• PSA: 79.22000
• LogP: -0.10380

Dichlorobis[2-(DI-I-propylphosphino)ethylamine]ruthenium(II) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Dichlorobis[2-(DI-I-propylphosphino)ethylamine]ruthenium(II)

Dichlorobis[2-(DI-I-propylphosphino)ethylamine]ruthenium(II): A Comprehensive Overview

The compound Dichlorobis[2-(DI-I-propylphosphino)ethylamine]ruthenium(II), with CAS No. 1092372-90-1, is a transition metal complex that has garnered significant attention in the fields of organometallic chemistry, catalysis, and materials science. This compound is notable for its unique structure, which combines a ruthenium(II) center with two dichloride ligands and two bis[2-(di-i-propylphosphino)ethylamine] ligands. The combination of these ligands imparts distinctive electronic and steric properties to the complex, making it a versatile tool in various chemical applications.

Recent studies have highlighted the potential of Dichlorobis[2-(DI-I-propylphosphino)ethylamine]ruthenium(II) in catalytic processes, particularly in cross-coupling reactions. The ruthenium center serves as an efficient catalyst for coupling reactions due to its ability to facilitate oxidative addition and reductive elimination steps. This has been demonstrated in the Suzuki-Miyaura coupling reaction, where the complex exhibits high catalytic activity and selectivity under mild conditions. The use of this compound in such reactions is advantageous due to its stability and recyclability, making it a promising candidate for industrial applications.

In addition to its catalytic applications, Dichlorobis[2-(DI-I-propylphosphino)ethylamine]ruthenium(II) has also been explored for its role in materials science. The complex has been utilized as a precursor for the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit unique properties such as high surface area, porosity, and tunable functionality, which make them suitable for gas storage, separation, and sensing applications. The ability of the complex to form stable coordination bonds with other metal ions or organic linkers further enhances its utility in this domain.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Dichlorobis[2-(DI-I-propylphosphino)ethylamine]ruthenium(II). Density functional theory (DFT) calculations have revealed that the steric bulk of the di-i-propylphosphino ligands plays a crucial role in modulating the electronic properties of the ruthenium center. This modulation influences the complex's ability to act as an electron-rich catalyst or an electron-deficient precursor depending on the reaction conditions. Such computational studies have not only enhanced our understanding of the compound's behavior but also guided the design of new ruthenium-based catalysts with tailored properties.

The synthesis of Dichlorobis[2-(DI-I-propylphosphino)ethylamine]ruthenium(II) typically involves a two-step process: first, the preparation of the bis[2-(di-i-propylphosphino)ethylamine] ligand through a Stille coupling reaction; second, the coordination of this ligand with a ruthenium chloride precursor under controlled conditions. The reaction conditions are critical to ensure high yield and purity of the final product. Recent optimizations in synthetic protocols have focused on improving both yield and scalability, making this compound more accessible for large-scale applications.

From an environmental standpoint, Dichlorobis[2-(DI-I-propylphosphino)ethylamine]ruthenium(II) exhibits favorable stability under standard operating conditions, reducing concerns related to decomposition or contamination during use. Its resistance to hydrolysis and thermal degradation further enhances its suitability for industrial processes where long-term stability is required.

In conclusion, Dichlorobis[2-(DI-I-propylphosphino)ethylamine]ruthenium(II), CAS No. 1092372-90-1, represents a significant advancement in organometallic chemistry with diverse applications across catalysis and materials science. Its unique structure and versatile properties continue to drive innovative research directions, positioning it as a key compound in both academic and industrial settings.